Cas no 329078-70-8 (2-(Benzylamino)-N-(2,3-dimethylphenyl)-2-thioxoacetamide)

• Product Name: 2-(Benzylamino)-N-(2,3-dimethylphenyl)-2-thioxoacetamide
• CAS No: 329078-70-8
• MF: C₁₇H₁₈N₂OS
• MW: 298.402622699738
• CID: 5025661
• Update Time: 2025-07-16

2-(Benzylamino)-N-(2,3-dimethylphenyl)-2-thioxoacetamide Chemical and Physical Properties

Names and Identifiers

• 1-(benzylcarbamothioyl)-N-(2,3-dimethylphenyl)formamide
• 2-(benzylamino)-N-(2,3-dimethylphenyl)-2-thioxoacetamide
• Oprea1_376409
• ST019002
• N-(2,3-dimethylphenyl)-2-[benzylamino]-2-thioxoacetamide
• 2-(Benzylamino)-N-(2,3-dimethylphenyl)-2-thioxoacetamide

• Inchi： 1S/C17H18N2OS/c1-12-7-6-10-15(13(12)2)19-16(20)17(21)18-11-14-8-4-3-5-9-14/h3-10H,11H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： QKMQJVBYYSRVPC-UHFFFAOYSA-N
• SMILES： S=C(C(NC1C=CC=C(C)C=1C)=O)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: 3.2
• Topological Polar Surface Area: 73.2

Additional information on 2-(Benzylamino)-N-(2,3-dimethylphenyl)-2-thioxoacetamide

Introduction to 2-(Benzylamino)-N-(2,3-dimethylphenyl)-2-thioxoacetamide (CAS No. 329078-70-8) and Its Emerging Applications in Chemical Biology

2-(Benzylamino)-N-(2,3-dimethylphenyl)-2-thioxoacetamide, identified by the CAS number 329078-70-8, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct molecular framework and potential pharmacological properties. This compound belongs to the class of thioxoacetamide derivatives, which are known for their versatile applications in medicinal chemistry and drug discovery. The presence of both benzylamino and dimethylphenyl substituents in its structure suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The benzylamino moiety is a well-documented pharmacophore that enhances the solubility and bioavailability of molecules, while the dimethylphenyl group introduces steric and electronic properties that can modulate binding affinity. These features collectively contribute to the compound's potential as an intermediate in the synthesis of more complex bioactive molecules. Recent studies have highlighted the role of thioxoacetamide derivatives in modulating enzyme activity and receptor binding, areas where this compound shows particular promise.

In the context of contemporary research, 2-(Benzylamino)-N-(2,3-dimethylphenyl)-2-thioxoacetamide has been explored for its potential in addressing neurological disorders. The dimethylphenyl ring, in particular, is known to interact with serotonergic and dopaminergic pathways, which are often implicated in conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes associated with these pathways, suggesting a therapeutic window for further development.

The thioxoacetamide core of the molecule is another critical feature that has been investigated for its bioactivity. Thioxoacetamide derivatives are known to possess anti-inflammatory and antioxidant properties, which are relevant in diseases characterized by oxidative stress and chronic inflammation. For instance, studies have shown that certain analogs of this class can modulate inflammatory cytokine production and reduce oxidative damage in cellular models. This makes CAS No. 329078-70-8 a valuable scaffold for designing novel therapeutics targeting these mechanisms.

Advances in computational chemistry have also played a pivotal role in understanding the interactions of this compound with biological targets. Molecular docking simulations have been used to predict binding affinities and identify potential binding pockets on target proteins. These simulations have suggested that 2-(Benzylamino)-N-(2,3-dimethylphenyl)-2-thioxoacetamide can interact with proteins involved in metabolic pathways, offering a potential therapeutic approach for metabolic disorders such as diabetes.

The synthesis of this compound involves multi-step organic reactions that highlight its complexity and synthetic challenge. The introduction of the thioxo group requires careful control of reaction conditions to avoid side products, while the benzylamino functionality demands protection-deprotection strategies to ensure regioselectivity. Recent innovations in synthetic methodologies have enabled more efficient routes to this compound, reducing costs and improving yields. These advancements are crucial for scaling up production for both research and potential clinical applications.

In conclusion, CAS No 329078-70-8, corresponding to 2-(Benzylamino)-N-(2,3-dimethylphenyl)-2-thioxoacetamide, represents a fascinating molecule with diverse potential applications in chemical biology and drug discovery. Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting neurological disorders, inflammation, and metabolic diseases. As research continues to uncover new biological activities and synthetic strategies for this compound, its significance in pharmaceutical development is expected to grow further.